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Compound of Interest

2-Bromo-5-
Compound Name: , o
(trifluoromethyl)benzonitrile

Cat. No.: B072685

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, weight, and key
chemical properties of 2-Bromo-5-(trifluoromethyl)benzonitrile, a versatile intermediate
compound with significant applications in medicinal chemistry and materials science.

Core Molecular and Physical Properties

2-Bromo-5-(trifluoromethyl)benzonitrile is a substituted aromatic compound featuring a
benzonitrile core. Key functional groups, a bromine atom at the 2-position and a trifluoromethyl
group at the 5-position, impart unique reactivity and properties that make it a valuable building
block in organic synthesis.[1] The bromine atom serves as a reactive site for various cross-
coupling reactions, while the electron-withdrawing trifluoromethyl group can enhance the
metabolic stability and binding affinity of derivative compounds.[1]

A summary of its key quantitative data is presented in the table below for easy reference and
comparison.
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Property Value

Molecular Formula CsHsBrrsN
Molecular Weight 250.02 g/mol [2][3]
CAS Number 1483-55-2[1][3]

White to light yellow crystalline powder[1] or

Appearance white crystals[3]

Melting Point 50-51°C[3]

Boiling Point 107-115°C (at 10 torr)[3]
Density 1.71 + 0.1 g/cm3 (Predicted)[3]
Purity >97%([2]

Molecular Structure Visualization

The structural arrangement of 2-Bromo-5-(trifluoromethyl)benzonitrile is critical to its
chemical behavior. The following diagram illustrates the connectivity of the atoms and the
positions of the key functional groups on the benzene ring.

Caption: 2D representation of 2-Bromo-5-(trifluoromethyl)benzonitrile.

Applications in Synthesis

2-Bromo-5-(trifluoromethyl)benzonitrile is a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] The bromine atom is particularly amenable to
participation in various palladium-catalyzed cross-coupling reactions, such as Suzuki and Heck
couplings, which are fundamental for constructing complex molecular frameworks.[1][4] The
trifluoromethyl group is often incorporated into drug candidates to improve properties such as
metabolic stability, lipophilicity, and bioavailability.[1][4]

Safety and Handling

2-Bromo-5-(trifluoromethyl)benzonitrile is classified as an irritant.[5] It may cause skin, eye,
and respiratory irritation.[5] Appropriate personal protective equipment should be used when
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handling this compound, and it should be stored at room temperature in a dry, well-ventilated
area.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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